BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Amino-3-methylisoxazole CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Amino-3-methylisoxazole

Cat. No.: B044965

An In-depth Technical Guide to 5-Amino-3-
methylisoxazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Amino-3-methylisoxazole, a
heterocyclic compound of significant interest in pharmaceutical and chemical research. This
document details its chemical properties, synthesis protocols, and its role as a versatile building
block in the development of novel therapeutic agents.

Core Chemical and Physical Properties

5-Amino-3-methylisoxazole, a white to off-white crystalline powder, serves as a crucial
intermediate in the synthesis of a variety of pharmaceutical compounds, most notably
sulfonamide drugs. Its molecular structure, featuring an isoxazole ring, provides a versatile
scaffold for medicinal chemists.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b044965?utm_src=pdf-interest
https://www.benchchem.com/product/b044965?utm_src=pdf-body
https://www.benchchem.com/product/b044965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 14678-02-5

Molecular Weight 98.10 g/mol

Molecular Formula C4aHsN20

Melting Point 85-87 °C

InChl Key FNXYWHTZDAVRTB-UHFFFAOYSA-N
SMILES Cclcc(N)onl

Synthesis and Experimental Protocols

The synthesis of 5-Amino-3-methylisoxazole and its derivatives is a key area of research,
enabling its use in drug discovery and development. Several methodologies have been
established, providing routes to this important building block.

Experimental Protocol: Synthesis of 5-Amino-3-methyl-isoxazole-4-carboxylic Acid

A derivative of 5-Amino-3-methylisoxazole, 5-amino-3-methyl-isoxazole-4-carboxylic acid,
can be prepared via a three-step synthesis.[1]

o Step 1: Preparation of Ethyl 2-cyano-3-ethoxybut-2-enoate (P1)

o

Mix triethyl orthoacetate with ethyl cyanoacetate (1:1 molar ratio) in a round bottom flask.

o

Add a catalytic amount of 4-Dimethylaminopyridine (DMAP).

[¢]

Heat the mixture to 110°C, simultaneously removing the ethanol that forms during the
reaction.

[¢]

Cool the mixture, filter the resulting precipitate, and wash it with a 10% HCI solution.[1]
o Step 2: Preparation of Ethyl 5-amino-3-methyl-isoxazole-4-carboxylate (P2)

o Dissolve the intermediate P1 in ethanol.
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[e]

Add this solution to a mixture of sodium ethoxide (EtONa) and hydroxylamine
hydrochloride (NH20H-HCI) in ethanol.

[e]

Stir the mixture for 24 hours at room temperature.

o

Evaporate the excess ethanol.

[¢]

Filter the obtained precipitate, wash it with water, and dry it.[1]

o Step 3: Preparation of 5-amino-3-methyl-4-isoxazolecarboxylic acid (P3)
o Dissolve the solid intermediate P2 in a 10% NaOH solution and heat to 70°C.
o Cool the mixture and add HCI to adjust the pH to 4.
o Filter the resulting precipitate, wash it with water, and dry it.[1]

Experimental Workflow: Synthesis of 5-Amino-3-methyl-isoxazole-4-carboxylic Acid
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A flowchart illustrating the three-step synthesis of 5-amino-3-methyl-isoxazole-4-carboxylic
acid.

Biological Activity and Applications in Drug
Development

5-Amino-3-methylisoxazole serves as a valuable building block for the creation of new
therapeutic agents due to the broad biological activities exhibited by isoxazole-containing
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compounds. These activities include anticancer, anti-inflammatory, and antibacterial properties.

[2]

This compound is a key intermediate in the synthesis of various pharmaceuticals, particularly
those targeting neurological disorders.[3] It is also a precursor for sulfonamide antibiotics.[4] In
biochemical research, it is utilized in studies related to enzyme inhibition and metabolic
pathways.[3] Furthermore, derivatives of 5-amino-3-methylisoxazole have been investigated
for their potential as inhibitors of autoimmune disorders and as antitumor agents.

It is also noteworthy that 3-Amino-5-methylisoxazole is a major intermediate formed during the
biodegradation of the antibiotic sulfamethoxazole by microorganisms like Pseudomonas
psychrophila.

Signaling Pathways

While 5-Amino-3-methylisoxazole and its derivatives are known to exhibit a range of
biological activities, specific details on their direct involvement and modulation of intracellular
signaling pathways are not extensively documented in the reviewed literature. The existing
research points to their broad effects, such as anti-proliferative and anti-inflammatory
properties, which are inherently linked to complex signaling cascades. However, a definitive,
well-characterized signaling pathway directly targeted by 5-Amino-3-methylisoxazole has not
been elucidated in the provided search results. Further research is required to map its precise
molecular interactions and downstream effects on cellular signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Amino-3-methylisoxazole CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044965#5-amino-3-methylisoxazole-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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